Cas no 58235-89-5 (2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)-)

• Product Name: 2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)-
• CAS No: 58235-89-5
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 342782
• PubChem ID: 2878756
• Update Time: 2025-04-19

2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(5-methyl-2-thienyl)-1-(4-nitrophenyl)-
• 3-(5-methylthiophen-2-yl)-1-(4-nitrophenyl)prop-2-en-1-one
• CDS1_004462
• AKOS030240228
• CBMicro_030126
• DivK1c_005502
• DTXSID60387026
• 58235-89-5

• Inchi： 1S/C14H11NO3S/c1-10-2-7-13(19-10)8-9-14(16)11-3-5-12(6-4-11)15(17)18/h2-9H,1H3
• InChI Key： YCILUQVIRMVIOQ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C=CC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 273.04603
• Monoisotopic Mass: 273.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• PSA: 60.21